4,4',6,6'-Tetramethyl-2,2'-bipyridine
Overview
Description
4,4’,6,6’-Tetramethyl-2,2’-bipyridine is a chemical compound with the CAS number 4444-27-3 . It is also known by its English name 4,4’,6,6’-Tetramethyl-2,2’-Bipyridine .
Molecular Structure Analysis
The molecular structure of 4,4’,6,6’-Tetramethyl-2,2’-bipyridine can be represented by the InChI code1S/C14H16N2/c1-9-5-11(3)15-13(7-9)14-8-10(2)6-12(4)16-14/h5-8H,1-4H3
. Single crystal X-ray diffraction studies have been conducted on similar compounds . Physical And Chemical Properties Analysis
4,4’,6,6’-Tetramethyl-2,2’-bipyridine is a solid at room temperature . Its molecular weight is 212.29 . The compound has a predicted boiling point of 307.4±37.0 °C and a predicted density of 1.029±0.06 g/cm3 .Scientific Research Applications
Synthesis and Chemical Reactions:
- A study by Hünig and Wehner (1989) demonstrated a convenient method for synthesizing 4,4',6,6'-tetramethyl-2,2'-bipyridine. The research explored different dehydrogenation reagents, finding that sulfur dioxide was effective in producing the compound. This synthesis is valuable for creating tetrasubstituted 4,4'-bipyridines, which have potential applications in various chemical processes (Hünig & Wehner, 1989).
Structural Characterization and Coordination Chemistry:
- Kelly et al. (2013) and (2008) investigated the structural properties of 4,4',6,6'-tetramethyl-2,2'-bipyridine in coordination chemistry. They focused on the synthesis, characterization, and coordination behavior of this compound with various metals, highlighting its potential in constructing coordination polymers and metal-organic frameworks. These studies offer insights into how 4,4',6,6'-tetramethyl-2,2'-bipyridine can be used to develop new materials with specific properties (Kelly et al., 2013), (Kelly et al., 2008).
Applications in Solar Cells:
- Research by Constable et al. (2009) explored the use of 4,4',6,6'-tetramethyl-2,2'-bipyridine derivatives in copper-based dye-sensitized solar cells (DSCs). This study suggests potential applications of these compounds in renewable energy technologies, particularly in improving the efficiency of solar cells (Constable et al., 2009).
Ligand Design and Supramolecular Applications:
- Amb and Rasmussen (2006) reported on the synthesis of solubilizing derivatives of 4,4',6,6'-tetramethyl-2,2'-bipyridine. These derivatives are crucial for ligand design and macro- or supramolecular applications, indicating the versatility of 4,4',6,6'-tetramethyl-2,2'-bipyridine in complex molecular designs (Amb & Rasmussen, 2006).
5
5. Photophysical Properties and Luminescence:
- Neve et al. (1999) studied the photophysical properties and redox behavior of cyclometalated complexes of iridium(III) with functionalized 2,2‘-bipyridines, including 4,4',6,6'-tetramethyl-2,2'-bipyridine. This research provides insights into the luminescent and electrochemical characteristics of these complexes, which are significant for applications in optoelectronics and sensing technologies (Neve et al., 1999).
Safety And Hazards
properties
IUPAC Name |
2-(4,6-dimethylpyridin-2-yl)-4,6-dimethylpyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2/c1-9-5-11(3)15-13(7-9)14-8-10(2)6-12(4)16-14/h5-8H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMLORZJGJAWILX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1)C2=CC(=CC(=N2)C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10556624 | |
Record name | 4,4',6,6'-Tetramethyl-2,2'-bipyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10556624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,4',6,6'-Tetramethyl-2,2'-bipyridine | |
CAS RN |
4444-27-3 | |
Record name | 4,4′,6,6′-Tetramethyl-2,2′-bipyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4444-27-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,4',6,6'-Tetramethyl-2,2'-bipyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10556624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4',6,6'-Tetramethyl-2,2'-bipyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.